Cas no 2138097-44-4 (4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine)

• Product Name: 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine
• CAS No: 2138097-44-4
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 6585451
• PubChem ID: 165501190
• Update Time: 2025-08-05

4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169730
• 2138097-44-4
• 4,4-dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine
• 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine

• Inchi： 1S/C13H19N3O4S/c1-13(2)7-8-15(9-12(13)14)21(19,20)11-6-4-3-5-10(11)16(17)18/h3-6,12H,7-9,14H2,1-2H3
• InChI Key： HSKLRYYOSKLDML-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C)(C)C(C1)N)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine

Introduction to 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine (CAS No. 2138097-44-4)

4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine, with the CAS number 2138097-44-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines and features a unique structural arrangement that includes a nitrobenzenesulfonyl group and two methyl groups attached to the piperidine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The synthesis of 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research. The nitrobenzenesulfonyl group, in particular, plays a crucial role in the compound's reactivity and stability, influencing its potential applications in drug discovery and development.

In terms of its biological activity, 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine has been studied for its potential as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, potentially affecting signaling cascades involved in disease processes. For instance, studies have explored its effects on G protein-coupled receptors (GPCRs) and ion channels, which are key targets in the development of drugs for neurological disorders, cardiovascular diseases, and cancer.

One of the notable areas of research involving 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine has also shown promise in neurodegenerative diseases. Neurodegenerative disorders like Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Research has indicated that this compound can protect neurons from oxidative damage and promote neurogenesis, making it a potential therapeutic candidate for these debilitating conditions.

The pharmacokinetic properties of 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine are another important aspect of its evaluation. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves in biological systems. Preliminary data suggest that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for developing effective drug formulations.

To further validate its therapeutic potential, clinical trials are necessary to assess the safety and efficacy of 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine. Early-phase clinical trials are currently underway to evaluate its safety profile in healthy volunteers and patients with specific conditions. These trials will provide critical data on dosing regimens, side effects, and overall tolerability, which will inform subsequent phases of clinical development.

In addition to its therapeutic applications, 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine is also being explored as a tool compound in basic research. Its unique chemical structure makes it an excellent probe for investigating the structure-function relationships of various biological targets. Researchers are using this compound to gain insights into the mechanisms underlying disease processes and to identify new therapeutic targets.

The future prospects for 4,4-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-3-amine are promising. Ongoing research continues to uncover new applications and refine our understanding of its biological activities. As more data become available from preclinical studies and clinical trials, this compound may emerge as a valuable therapeutic agent for a range of diseases. Its unique chemical properties and promising biological activities make it an exciting area of focus for both academic researchers and pharmaceutical companies.